Cas no 2279124-36-4 (2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one)

• Product Name: 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one
• CAS No: 2279124-36-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD31619051
• CID: 4783242
• Update Time: 2026-02-27

2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one
• 2-(aminomethyl)-1-ethyl-3,5-dimethyl-1,4-dihydropyridin-4-one

• MDL： MFCD31619051
• Inchi： 1S/C10H16N2O/c1-4-12-6-7(2)10(13)8(3)9(12)5-11/h6H,4-5,11H2,1-3H3
• InChI Key： LLSFGXCJWAJNRK-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN(CC)C(CN)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one

Introduction to 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one (CAS No. 2279124-36-4)

2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one, identified by its CAS number 2279124-36-4, is a heterocyclic compound with significant potential in the field of pharmaceutical and chemical research. This compound belongs to the pyridinone class, characterized by a six-membered nitrogen-containing ring system with functional groups that contribute to its unique chemical properties. The presence of both amine and ether functionalities in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The molecular structure of 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one consists of a pyridinone core substituted with an aminomethyl group at the 2-position, an ethyl group at the 1-position, and two methyl groups at the 3- and 5-positions. This arrangement imparts specific steric and electronic characteristics, influencing its reactivity and interaction with biological targets. The compound’s solubility profile and stability under various conditions also make it suitable for a wide range of experimental protocols.

In recent years, there has been growing interest in 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic applications. For instance, derivatives of this molecule have been explored as scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine functionality provides a site for further derivatization, allowing chemists to modulate binding affinity and selectivity against specific biological targets.

One of the most compelling aspects of 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one is its utility in medicinal chemistry. The pyridinone core is known to enhance bioavailability and metabolic stability, making it an attractive component in drug design. Recent studies have demonstrated its incorporation into small-molecule inhibitors that exhibit promising activity against enzymes implicated in metabolic disorders. The ethyl and methyl substituents further refine the compound’s pharmacokinetic properties, contributing to its suitability for oral administration.

The synthesis of 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key synthetic routes include nucleophilic substitution reactions to introduce the amine group, followed by alkylation and methylation steps to achieve the desired substitution pattern. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are particularly important for industrial applications where cost-effectiveness and reproducibility are paramount.

From a chemical biology perspective, 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one has been used as a tool compound to study enzyme mechanisms and interactions. Its ability to act as a probe or inhibitor allows researchers to gain insights into cellular processes at a molecular level. For example, derivatives of this compound have been employed in crystallographic studies to elucidate binding modes between enzymes and their substrates. Such structural information is invaluable for designing drugs that can modulate these interactions effectively.

The environmental impact of synthesizing and handling 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one is also an area of increasing focus. Green chemistry principles have been applied to develop more sustainable synthetic pathways that minimize waste and hazardous byproducts. Techniques such as flow chemistry and biocatalysis have shown promise in improving the ecological footprint of producing this compound. These efforts align with broader industry trends toward reducing the environmental impact of chemical manufacturing.

In conclusion, 2-(Aminomethyl)-1-ethyl-3,5-dimethylpyridin-4(1H)-one (CAS No. 2279124-36-4) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug discovery underscores its importance in developing new therapeutics for various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry innovation for years to come.